Cas no 1146-18-5 (1,3-Propanediol,2-cyclohexyl-2-methyl-, 1,3-bis(hydrogen carbamate))

1,3-Propanediol,2-cyclohexyl-2-methyl-, 1,3-bis(hydrogen carbamate) structure
1146-18-5 structure
Product Name:1,3-Propanediol,2-cyclohexyl-2-methyl-, 1,3-bis(hydrogen carbamate)
CAS No:1146-18-5
MF:C12H22N2O4
MW:258.314083576202
CID:169521
PubChem ID:121363
Update Time:2025-04-19

1,3-Propanediol,2-cyclohexyl-2-methyl-, 1,3-bis(hydrogen carbamate) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2-cyclohexyl-2-methyl-, 1,3-bis(hydrogen carbamate)
    • 2-Cyclohexyl-2-methylpropane-1,3-diyl bis(hydrogen carbonimidate)
    • 2-Cyclohexyl-2-methyl-1,3-propanediol dicarbamate
    • 1146-18-5
    • DTXSID70921430
    • 1,3-Propanediol, 2-cyclohexyl-2-methyl-, dicarbamate
    • BRN 1985064
    • Inchi: 1S/C12H22N2O4/c1-12(7-17-10(13)15,8-18-11(14)16)9-5-3-2-4-6-9/h9H,2-8H2,1H3,(H2,13,15)(H2,14,16)
    • InChI Key: BXDCHFVFANYXKP-UHFFFAOYSA-N
    • SMILES: O(C(N)=O)CC(C)(COC(N)=O)C1CCCCC1

Computed Properties

  • Exact Mass: 258.15806
  • Monoisotopic Mass: 258.157957
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 105
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.173
  • Boiling Point: 485.4°Cat760mmHg
  • Flash Point: 241.4°C
  • Refractive Index: 1.509
  • PSA: 104.64
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